Cas no 1408075-52-4 (Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate
• CAS No: 1408075-52-4
• MF: C₁₀H₁₈BrNO₂
• MW: 264.159422397614
• MDL: MFCD23106024
• CID: 3164156
• PubChem ID: 72207957
• Update Time: 2025-07-19

Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate
• 1-Boc-3-bromomethyl-3-methylazetidine
• FCH2311228
• PB37223
• SB20737
• AK173753
• 1-Boc-3-(Bromomethyl)-3-methylazetidine
• tert-Butyl 3-(bromomethyl)-3-methyl-azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(bromomethyl)-3-methyl-, 1,1-dimethylethyl ester
• EN300-7289647
• SCHEMBL20137006
• AS-51800
• AKOS025396157
• tert-butyl3-(bromomethyl)-3-methylazetidine-1-carboxylate
• CS-0048368
• DB-173727
• 1408075-52-4
• DTXSID301136887
• P13564
• SY100000
• MFCD23106024
• 855-821-4
• IGC07552
• DTXCID301568501
• Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate

• MDL： MFCD23106024
• Inchi： 1S/C10H18BrNO2/c1-9(2,3)14-8(13)12-6-10(4,5-11)7-12/h5-7H2,1-4H3
• InChI Key： AIQVICNBUVBHFX-UHFFFAOYSA-N
• SMILES： BrCC1(C)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 263.05209g/mol
• Monoisotopic Mass: 263.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate

Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate (CAS No. 1408075-52-4): An Overview of a Versatile Compound in Modern Chemistry

Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate (CAS No. 1408075-52-4) is a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a bromomethyl group and a tert-butyl protecting group makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The tert-butyl protecting group in Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate provides enhanced stability and reactivity control, making it an ideal choice for multi-step synthetic processes. The bromomethyl group, on the other hand, offers a versatile handle for further functionalization, enabling the introduction of various substituents through nucleophilic substitution reactions. This dual functionality has led to its widespread use in the synthesis of bioactive molecules, including those with potential applications in oncology, neurology, and infectious diseases.

Recent studies have highlighted the importance of azetidines in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that azetidine-based compounds exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The unique structure of Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate allows for the fine-tuning of these properties, making it a valuable starting material for the development of new antiviral agents.

In addition to its potential in antiviral therapy, Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate has shown promise in the field of neuroscience. Research conducted at the University of California, San Francisco, revealed that azetidine derivatives can modulate specific neurotransmitter receptors, such as GABA and glutamate receptors. These findings suggest that compounds derived from Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate could be developed into novel treatments for neurological disorders, including epilepsy and Alzheimer's disease.

The synthetic versatility of Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate is further exemplified by its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in the European Journal of Medicinal Chemistry demonstrated that azetidine-based prodrugs exhibit improved pharmacokinetic properties compared to their parent compounds, leading to enhanced therapeutic efficacy and reduced side effects.

Beyond its applications in medicinal chemistry, Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate has also found utility in materials science. The unique electronic properties of azetidines make them suitable for use in organic electronics and photovoltaic devices. Research at the Massachusetts Institute of Technology (MIT) has shown that azetidine derivatives can be used to improve the efficiency and stability of organic solar cells, opening up new avenues for renewable energy technologies.

In conclusion, Tert-butyl 3-(bromomethyl)-3-methylazetidine-1-carboxylate (CAS No. 1408075-52-4) is a multifaceted compound with significant potential across various fields of chemistry and biology. Its structural features and synthetic versatility make it an invaluable tool for researchers working on the development of new drugs, materials, and technologies. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.